Cas no 150134-47-7 (D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI))
![D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI) structure](https://www.kuujia.com/scimg/cas/150134-47-7x300.png)
150134-47-7 structure
Product Name:D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI)
CAS No:150134-47-7
Molecular Formula:C28H23NO12
Molecular Weight:565.48172
CID:141689
PubChem ID:461580
D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI) Properties
Names and Identifiers
-
- D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI)
- (2R)-3-hydroxy-2-[[(5S,6S)-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxo-5,6-dihydrobenzo[a]tetracene-2-carbonyl]amino]propanoic acid
- D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbon
- 150134-47-7
- DTXSID80164477
- D-Serine, N-[(5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl)carbonyl]-, (5S-trans)-
- BMY-28962
- D-Serine, N-((5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo(a)naphthacen-2-yl)carbonyl)-, (5S-trans)-
- BMY 28962
-
- InChIKey: WKKOEIKVBMLJQH-UHFFFAOYSA-N
- Inchi: InChI=1S/C28H23NO12/c1-8-3-10-18(25(36)16(8)27(38)29-14(7-30)28(39)40)19-12(24(35)23(10)34)6-13-20(26(19)37)22(33)11-4-9(41-2)5-15(31)17(11)21(13)32/h3-6,14,23-24,30-31,34-37H,7H2,1-2H3,(H,29,38)(H,39,40)
- SMILES: OCC(NC(C1=C(C)C=C2C(C3=C(O)C4C(C5=CC(OC)=CC(O)=C5C(=O)C=4C=C3C(C2O)O)=O)=C1O)=O)C(=O)O
Computed Properties
- Exact Mass: 565.12199
- Hydrogen Bond Donor Count: 8
- Hydrogen Bond Acceptor Count: 12
- Rotatable Bond Count: 5
- Monoisotopic Mass: 565.122025
- Heavy Atom Count: 41
- Complexity: 1070
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.7
- Topological Polar Surface Area: 231
Experimental Properties
- PSA: 231.15
- Refractive Index: 1.766
- Boiling Point: 951.3°C at 760 mmHg
- Flash Point: 529.1°C
- Density: 1.707
D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI) Related Literature
-
Hailong Huang,Yapeng Li,Xiaoran Sun,Yan Lv,Liang Chen,Jingyuan Wang New J. Chem., 2013,37, 1623-1629
-
Michal Borkovec,Bernard Spiess Phys. Chem. Chem. Phys., 2004,6, 1144-1151
-
Xue-Hui Ge,Jin-Pei Huang,Jian-Hong Xu,Jian Chen,Guang-Sheng Luo Soft Matter, 2016,12, 3425-3430
-
Faisal Kholiya,Subarna Maiti,Sanna Kotrappanavar Nataraj RSC Adv., 2016,6, 61716-61724
-
Franck Le Bideau,Thibaud Coradin,Josette Hénique,Edmond Samuel Chem. Commun., 2001, 1408-1409
-
6. Front cover
-
9. Front cover
-
Changkai Yin,Ziyang Lou,Haiping Yuan,Nanwen Zhu RSC Adv., 2016,6, 85870-85876
150134-47-7 (D-Serine,N-[[(5S,6S)-5,6,8,13-tetrahydro-1,5,6,9,14-pentahydroxy-11-methoxy-3-methyl-8,13-dioxobenzo[a]naphthacen-2-yl]carbonyl]-(9CI)) Related Products
- 329-59-9(methyl 4-fluoro-3-nitro-benzoate)
- 67-52-7(1,3-diazinane-2,4,6-trione)
- 118-29-6(2-(hydroxymethyl)-2,3-dihydro-1H-isoindole-1,3-dione)
- 2622-14-2(Tricyclohexylphosphine)
- 92-85-3(Thianthrene)
- 2458-12-0(3-Amino-4-methylbenzoic acid)
- 2682-20-4(2-methyl-2,3-dihydro-1,2-thiazol-3-one)
- 2864-50-8(Cholesterol 3-Sulfate Sodium Salt)
- 80-30-8(N-Cyclohexyl-4-methylbenzenesulfonamide)
- 2545-40-6(N-Acetyl-DL-aspartic Acid)
Recommended suppliers
Shanghai Xinsi New Materials Co., Ltd
Gold Member
CN Supplier
Bulk

Amadis Chemical Company Limited
Gold Member
CN Supplier
Reagent
https://www.amadischem.com/

Taian Jiayue Biochemical Co., Ltd
Gold Member
CN Supplier
Bulk

Chong Da Prostaglandin Fine Chemicals Co., Ltd.
Gold Member
CN Supplier
Reagent
http://www.chongdachem.com

Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
CN Supplier
Bulk
